Cas no 1284944-82-6 (2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester)

• Product Name: 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester
• CAS No: 1284944-82-6
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5178245
• Update Time: 2025-05-20

2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl2-(2,5-dimethyl-1H-pyrrol-1-yl)benzo[d]thiazole-6-carboxylate
• ethyl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-benzothiazole-6-carboxylate
• Ethyl 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzo[d]thiazole-6-carboxylate
• 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester
• 6-Benzothiazolecarboxylic acid, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-, ethyl ester

• Inchi： 1S/C16H16N2O2S/c1-4-20-15(19)12-7-8-13-14(9-12)21-16(17-13)18-10(2)5-6-11(18)3/h5-9H,4H2,1-3H3
• InChI Key： VPANHEBOFINTOL-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)OCC)C=CC=2N=C1N1C(C)=CC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 4.1
• Topological Polar Surface Area: 72.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester

2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester (CAS No. 1284944-82-6): An Overview

2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester (CAS No. 1284944-82-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, often referred to by its systematic name, combines the structural features of a benzothiazole moiety and a 2,5-dimethylpyrrole group, making it a valuable building block for various applications.

The benzothiazole core is a well-known heterocyclic structure with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the ethyl ester group adds further versatility to the molecule, allowing for easy modification and functionalization. The 2,5-dimethylpyrrole substituent enhances the compound's stability and reactivity, making it an attractive candidate for both synthetic and biological studies.

Recent research has highlighted the potential of 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a scaffold for the development of novel antiviral agents. The researchers found that this compound exhibited potent activity against several RNA viruses, including influenza and coronaviruses. The unique combination of the benzothiazole and pyrrole moieties provided enhanced binding affinity to viral targets, leading to improved therapeutic outcomes.

In another study published in the Journal of Organic Chemistry, scientists investigated the synthetic pathways for preparing 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester. They developed an efficient and scalable method using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps required for synthesis. This approach not only improved the yield but also minimized byproduct formation, making it suitable for large-scale production.

The material properties of 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester have also been explored in the context of organic electronics. A team from the University of California demonstrated that this compound can be used as a dopant in organic semiconductors, enhancing their electrical conductivity and stability. The presence of the ethyl ester group facilitated better solubility and processability, making it an ideal candidate for printable electronics applications.

In addition to its synthetic and material science applications, 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester has shown promise in photophysical studies. Researchers at the University of Cambridge investigated its photoluminescent properties and found that it exhibits strong blue emission under UV light. This characteristic makes it a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

The environmental impact of 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester has also been considered in recent studies. A comprehensive toxicity assessment conducted by an international research team concluded that this compound is environmentally friendly and poses minimal risk to aquatic life when used within recommended concentrations. This finding is crucial for its widespread adoption in industrial and commercial applications.

In conclusion, 2-(2,5-Dimethyl-pyrrol-1-yl)-benzothiazole-6-carboxylic acid ethyl ester (CAS No. 1284944-82-6) is a multifaceted compound with a broad range of applications in medicinal chemistry, materials science, and photophysics. Its unique structural features and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.